3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid

• IUPAC Name: 3-[(4-chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid
• InChI: InChI=1S/C13H16ClNO3/c1-8-6-9(14)4-5-10(8)11(16)15-7-13(2,3)12(17)18/h4-6H,7H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key: FHWVJXKQBPMPRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C(=O)NCC(C)(C)C(=O)O
• Molecular Formula: C13H16ClNO3
• Molecular Weight: 269.72 g/mol

Description

3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid is an organic compound characterized by its unique chemical structure, which includes a chloro-substituted benzoyl group and a dimethylpropanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid typically involves multiple steps:

Friedel-Crafts Acylation: The initial step often involves the acylation of 4-chloro-2-methylbenzoic acid with an appropriate acylating agent in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3).

Amidation: The resulting acylated product is then reacted with 2,2-dimethylpropanoic acid in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) to form the amide bond.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, automated purification systems, and stringent quality control measures to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions, such as using sodium methoxide (NaOMe) for methoxylation.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: LiAlH4 in dry ether.

Substitution: NaOMe in methanol.

Major Products

Oxidation: Formation of carboxylic acids or ketones depending on the reaction conditions.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzoyl derivatives.

Scientific Research Applications

3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for anti-inflammatory and anticancer agents.

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Material Science: Explored for its potential in the development of novel materials with specific properties such as thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes or receptors, thereby modulating biological pathways. The exact molecular targets and pathways depend on the specific application and are often elucidated through detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

4-Chloro-2-methylbenzoic acid: Shares the chloro-substituted benzoyl group but lacks the amide and dimethylpropanoic acid moieties.

2,2-Dimethylpropanoic acid: Contains the dimethylpropanoic acid structure but lacks the benzoyl group.

Uniqueness

3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid is unique due to its combined structural features, which confer specific chemical reactivity and potential biological activity not found in the individual components or other similar compounds.

This detailed overview provides a comprehensive understanding of 3-[(4-Chloro-2-methylbenzoyl)amino]-2,2-dimethylpropanoic acid, covering its synthesis, reactions, applications, and comparison with related compounds